2-ethoxy-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)acetamide

• IUPAC Name: 2-ethoxy-N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C13H15N3O3/c1-3-19-8-11(17)15-12-9(2)14-10-6-4-5-7-16(10)13(12)18/h4-7H,3,8H2,1-2H3,(H,15,17)
• InChI Key: BRXQEIKWDICHAU-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=C(N=C2C=CC=CN2C1=O)C
• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol

Description

2-ethoxy-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)acetamide, also known as EMA-01, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. EMA-01 is a pyrido[1,2-a]pyrimidine derivative that has shown promising results in various studies.

Scientific Research Applications

Antimicrobial Agent Synthesis

A study conducted by Hossan et al. (2012) in the journal "Molecules" describes the synthesis of a series of pyridines, pyrimidinones, oxazinones, and their derivatives as antimicrobial agents, using citrazinic acid as a starting material. This research indicates the potential of compounds like 2-ethoxy-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)acetamide in developing new antimicrobial agents (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Anticancer Activity

Su et al. (1986) synthesized compounds including N-[p-[[(2,4-Diaminopyrido[2,3-d]pyrimidin-6-yl)methyl] amino]benzoyl]-L-glutamic acid, which are related to 2-ethoxy-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)acetamide, demonstrating significant anticancer activity in vitro and in vivo. This highlights the potential of such compounds in cancer treatment (Su, Huang, Burchenal, Watanabe, & Fox, 1986).